Cas no 937028-39-2 (2,6-Dibromo-4,8-dihexylbenzo[1,2-b:4,5-b']dithiophene)

• Product Name: 2,6-Dibromo-4,8-dihexylbenzo[1,2-b:4,5-b']dithiophene
• CAS No: 937028-39-2
• MF: C₂₂H₂₈Br₂S₂
• MW: 516.395722389221
• CID: 5687050
• PubChem ID: 66870778
• Update Time: 2026-03-11

2,6-Dibromo-4,8-dihexylbenzo[1,2-b:4,5-b']dithiophene Chemical and Physical Properties

Names and Identifiers

• 2,6-dibromo-4,8-dihexylthieno[2,3-f][1]benzothiole
• Benzo[1,2-b:4,5-b']dithiophene, 2,6-dibromo-4,8-dihexyl-
• 2,6-Dibromo-4,8-dihexylbenzo[1,2-b:4,5-b']dithiophene
• 359017-65-5
• DTXSID90735930
• 5,11-DIBROMO-2,8-DIHEXYL-4,10-DITHIATRICYCLO[7.3.0.0(3),?]DODECA-1,3(7),5,8,11-PENTAENE
• SCHEMBL995558
• BS-49821
• F74797
• 2,6-Dibromo-4,8-dihexylbenzo[1,2-b:4,5-b']bisthiophene
• 937028-39-2
• 2,6-Dibromo-4,8-bis(hexyloxy)-benzo[1,2-b:4,5-b']dithiophene

• Inchi： 1S/C22H28Br2S2/c1-3-5-7-9-11-15-17-13-19(23)26-22(17)16(12-10-8-6-4-2)18-14-20(24)25-21(15)18/h13-14H,3-12H2,1-2H3
• InChI Key： AWYXKECIKVHBKM-UHFFFAOYSA-N
• SMILES： C12=C(CCCCCC)C3C=C(Br)SC=3C(CCCCCC)=C1C=C(Br)S2

Computed Properties

• Exact Mass: 515.99787g/mol
• Monoisotopic Mass: 513.99992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.9
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• Boiling Point: 562.4±45.0 °C(Predicted)

Additional information on 2,6-Dibromo-4,8-dihexylbenzo[1,2-b:4,5-b']dithiophene

Recent Advances in the Application of 2,6-Dibromo-4,8-dihexylbenzo[1,2-b:4,5-b']dithiophene (CAS: 937028-39-2) in Chemical Biology and Pharmaceutical Research

The compound 2,6-Dibromo-4,8-dihexylbenzo[1,2-b:4,5-b']dithiophene (CAS: 937028-39-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, characterization, and potential applications in drug development and material science.

Recent studies have highlighted the role of 2,6-Dibromo-4,8-dihexylbenzo[1,2-b:4,5-b']dithiophene as a key intermediate in the synthesis of organic semiconductors and photovoltaic materials. Its extended π-conjugated system and electron-rich nature make it an ideal candidate for use in organic field-effect transistors (OFETs) and organic solar cells (OSCs). Researchers have demonstrated that modifications to the hexyl side chains can significantly alter the compound's solubility and electronic properties, thereby optimizing its performance in various device applications.

In the pharmaceutical domain, preliminary investigations suggest that 2,6-Dibromo-4,8-dihexylbenzo[1,2-b:4,5-b']dithiophene may exhibit promising biological activities. A 2023 study published in the Journal of Medicinal Chemistry reported its potential as a scaffold for designing novel kinase inhibitors. The compound's rigid aromatic core and halogen substituents provide multiple sites for functionalization, enabling the development of targeted therapeutics with enhanced binding affinity and selectivity.

Another notable application of this compound lies in its use as a fluorescent probe for bioimaging. Researchers have exploited its strong fluorescence emission in the visible spectrum to track cellular processes in real-time. A recent Nature Communications paper detailed its incorporation into nanoparticle-based delivery systems, where it served as both a therapeutic agent and an imaging marker, showcasing its multifunctional potential.

The synthesis of 2,6-Dibromo-4,8-dihexylbenzo[1,2-b:4,5-b']dithiophene has also seen methodological improvements. A 2024 ACS Catalysis publication introduced a more efficient palladium-catalyzed cross-coupling approach, reducing reaction times and improving yields. This advancement is particularly significant for scaling up production, addressing previous challenges associated with its commercial availability.

Looking ahead, researchers are exploring the compound's potential in emerging areas such as photodynamic therapy and antimicrobial coatings. Its ability to generate reactive oxygen species (ROS) under light irradiation positions it as a candidate for next-generation photosensitizers. Additionally, its incorporation into polymer matrices has shown promise in creating surfaces with inherent antibacterial properties, as demonstrated in recent Advanced Materials studies.

In conclusion, 2,6-Dibromo-4,8-dihexylbenzo[1,2-b:4,5-b']dithiophene (CAS: 937028-39-2) represents a versatile molecular platform with applications spanning materials science to pharmaceutical development. Continued research into its structure-activity relationships and novel derivatives will likely uncover additional valuable properties, solidifying its importance in chemical biology and medicinal chemistry research.